ethyl 3-({[4,6-dimethyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 3-[[2-[4,6-dimethyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C27H26N4O5/c1-5-35-27(34)20-7-6-8-21(14-20)28-22(32)15-31-18(4)13-17(3)23(26(31)33)25-29-24(30-36-25)19-11-9-16(2)10-12-19/h6-14H,5,15H2,1-4H3,(H,28,32)
• InChI Key: VUPKYXRTIPDGSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=CC(=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)C)C)C
• Molecular Formula: C27H26N4O5
• Molecular Weight: 486.5 g/mol
• CAS No.: 946269-52-9

Description

Ethyl 3-({[4,6-dimethyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C27H26N4O5 and its molecular weight is 486.528. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization in Heterocyclic Chemistry Ethyl 3-({[4,6-dimethyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetyl}amino)benzoate has been utilized in the synthesis of various heterocyclic systems. These systems include the preparation of 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, and others, demonstrating its utility in developing new chemical structures with potential applications in medicinal chemistry and material science (Selič, Grdadolnik, & Stanovnik, 1997).

• Development of Antimicrobial Agents In the field of antimicrobial research, derivatives of this compound have been explored for their potential as antimicrobial agents. Compounds synthesized from this chemical have shown activity against various bacterial and fungal strains, indicating its relevance in the development of new antimicrobial therapies (Desai, Shihora, & Moradia, 2007).

• Role in Organic Electronics The compound has also found applications in the field of organic electronics. Its derivatives have been investigated for their electrochemical and electrochromic properties, suggesting potential use in developing novel materials for electronic devices (Hu et al., 2013).

• Contributions to Medicinal Chemistry In medicinal chemistry, this compound derivatives have been synthesized and evaluated for various pharmacological activities. This includes the exploration of its derivatives as potential integrin antagonists, antifungal agents, and in the synthesis of indole derivatives with potential therapeutic applications (Hayashi et al., 1998).

• Chemical Synthesis and Reactions The compound is also significant in chemical synthesis, where it serves as a precursor or intermediate for various chemical reactions. These include synthesis of complex molecules, exploration of new synthetic pathways, and the development of new chemical reactions (Mohamed, 2014).